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Compound of Interest

Compound Name: Solvent yellow 19

L  Get Quote

Cat. No.: B082571

This technical guide provides a comprehensive overview of the chemical and physical
properties of Solvent Yellow 19 (C.I. 13900:1), a metal complex azo dye. The information is
intended for researchers, scientists, and professionals in drug development and materials
science who require detailed technical data.

Core Molecular and Physical Properties

Solvent Yellow 19 is a yellowish powder known for its solubility in organic solvents and its heat

and light fastness.[1][2] It is widely used in industrial applications for coloring plastics, coatings,
and inks.

Molecular Identity and Weight

The fundamental chemical identity of Solvent Yellow 19 is detailed below.

Property Value

Cl Name Solvent Yellow 19
Cl Number 13900:1

CAS Number 10343-55-2
Molecular Formula C16H14N408S
Molecular Weight 422.37 g/mol
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Physical and Chemical Properties

The dye exhibits the following physical and chemical characteristics.

Property Description
Appearance Yellow to bluish-yellow powder[2][3]

. Insoluble in water; soluble in organic solvents
Solubility

such as ethanol, acetone, and chloroform.[1][2]

Behavior in Acid

Turns yellow-light brown in concentrated sulfuric

acid and light brown upon dilution.[1][2]

Resistance

Exhibits good resistance to acids and alkalis.[1]

[2]

Fastness

Possesses high heat resistance and sun

resistance.[1]

Solubility Data

The solubility of Solvent Yellow 19 in various organic solvents is a critical parameter for its

application in different formulations.

Solvent Solubility (g/L)
Ethanol 300
1-Methoxy-2-propanol 500
n-Propanol 400
2-Ethoxyethanol 500
Methyl Ethyl Ketone (MEK) 500
Ethyl Acetate 400
Toluene 400
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Manufacturing Protocol

While detailed, proprietary experimental protocols for the industrial synthesis of Solvent Yellow
19 are not publicly available, the general manufacturing process is understood to involve a
multi-step chemical synthesis.

The synthesis of Solvent Yellow 19 is centered around a diazotization and coupling reaction.
The primary steps are:

» Diazotization: The process begins with the diazotization of an aromatic amine, specifically 3-
Amino-2-hydroxy-5-nitrobenzenesulfonic acid.[2] This reaction, typically carried out in the
presence of a nitrite source and a strong acid, converts the primary amino group into a
diazonium salt.

e Azo Coupling: The resulting diazonium salt is then coupled with 3-Oxo-N-phenylbutanamide
(acetoacetanilide).[2] This electrophilic substitution reaction forms the core azo chromophore
of the dye molecule.

o Complexation: Following the coupling reaction, a metal complex is formed.[2] This is a key
step that enhances the stability and lightfastness of the final dye.

e Heating and Isolation: The aqueous solution containing the metal-complexed dye is then
heated.[2] The final product is isolated, dried, and processed into its powder form.

Synthetic Workflow

The following diagram illustrates the key stages in the manufacturing of Solvent Yellow 19.
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Caption: Synthesis workflow for Solvent Yellow 19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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